Cas no 18959-17-6 (Benzoicacid, 2,4-dinitro-, methyl ester)

• Product Name: Benzoicacid, 2,4-dinitro-, methyl ester
• CAS No: 18959-17-6
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 235670
• PubChem ID: 75916
• Update Time: 2025-04-19

Benzoicacid, 2,4-dinitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2,4-dinitro-, methyl ester
• METHYL 2,4-DINITROBENZOATE
• 2,4-Dinitro-benzoesaeure-methylester
• 2,4-dinitro-benzoic acid methyl ester
• EINECS 220-289-9
• 2,4-Dinitro-benzoicacidmethylester
• FT-0718810
• AKOS005430975
• DTXSID80892586
• GS-6783
• SCHEMBL6960199
• Benzoic acid, 2,4-dinitro-, methyl ester
• WEUVWLHWKLGWBJ-UHFFFAOYSA-N
• 18959-17-6
• Benzoic acid, 2,4-diniro-, methyl ester
• 1-(Methoxycarbonyl)-2,4-dinitrobenzene

• Inchi： 1S/C8H6N2O6/c1-16-8(11)6-3-2-5(9(12)13)4-7(6)10(14)15/h2-4H,1H3
• InChI Key： WEUVWLHWKLGWBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.02300
• Monoisotopic Mass: 226.022586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.497
• Boiling Point: 357°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.592
• PSA: 117.94000
• LogP: 2.33600